Cas no 1343-98-2 (Silicic acid)

Silicic acid Properties

Names and Identifiers

• Silicic acid
• Silicicacid mesh for chromatography
• metasilicic acid
• Caswell No. 734
• Cubosic
• EINECS 215-683-2
• EPA Pesticide Chemical Code 072602
• G 952
• H-Ilerit
• Hydrosilisic acid
• K 320DS
• K 60
• K 60 (silicate)
• Mikronisil
• Neoxyl ET
• Polyorthosilicic acid
• Polysilicic acid
• Silica acid
• Silica gel
• Silicic acid hydrate
• Silicon hydroxide
• Silton TF 06
• Sipernat 17
• Sipernat 50
• Sipernat 50S
• Sipernat D 10
• Sipernat S
• Sizol 030
• Zeosil 45
• Silicic acid (polyortho)
• pentahydroxydisiloxanyl trihydrogen orthosilicate (non-preferred name)
• oxosilanediol hydrate (1:1)
• SILICIC ACID 100-300 MESH
• Hydrated silica
• Silicic acid H2SiO3
• Vulcasil S
• White Carbon Black Silica Hydrated
• g952
• k320ds
• neoxylet
• sizol030
• zeosil45
• sipernats
• siltontf06
• SILICIC ACID
• SILICA ACID
• PRECIPITATED SILICA
• Precipiated silica, Hydrated silica
• Silica Gel, Indicating, 6-16 mesh, Grade 42
• Silica Gel, Amino-3, Modified, Ultrapure
• Silica Gel, Davisil Grade 634, 100-200 Mesh, 60
• Silica Gel, Davisil Grade 635, 60-100 Mesh, 60
• +Expand

• MDL： MFCD00011232
• InChIKey： IJKVHSBPTUYDLN-UHFFFAOYSA-N
• Inchi： 1S/H2O3Si/c1-4(2)3/h1-2H
• SMILES： [Si](O)(O)=O

Computed Properties

• Exact Mass: 77.97730
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 77.97732
• Heavy Atom Count: 4
• Complexity: 26.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Hydrogen Bond Acceptor Count: 3
• Isotope Atom Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• LogP: -1.61360
• PSA: 57.53000
• Merck: 13,8564
• Water Partition Coefficient: Soluble in water.
• Boiling Point: Not available
• Melting Point: N/A℃
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: Colorless to white solid
• Stability/Shelf Life: Stable.
• Solubility: Soluble in hydrofluoric acid and caustic potassium (sodium). Insoluble in water and alcohol.
• Sensitiveness: Sensitive to humidity
• Density: 0.9860

Silicic acid Security Information

• RTECS：VV8853000
• WGK Germany：3
• Safety Instruction： S22-S26-S36-S24/25
• Risk Phrases：R36/37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37
• Signal Word：warning
• TSCA：Yes

Silicic acid Customs Data

• Customs Data：

  China Customs Code:

  2842909090

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Acid